Cas no 116212-53-4 (3-(3-Chloropropyl)-2-methylpyrrolo1,2-apyrazin-1(2H)-one)

• Product Name: 3-(3-Chloropropyl)-2-methylpyrrolo1,2-apyrazin-1(2H)-one
• CAS No: 116212-53-4
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 3168412
• PubChem ID: 14212006
• Update Time: 2025-07-17

3-(3-Chloropropyl)-2-methylpyrrolo1,2-apyrazin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropyl)-2-methylpyrrolo1,2-apyrazin-1(2H)-one
• 116212-53-4
• 3-(3-Chloropropyl)-2-methylpyrrolo[1,2-a]pyrazin-1(2H)-one
• starbld0003067
• 3-(3-chloropropyl)-2-methylpyrrolo[1,2-a]pyrazin-1-one

• Inchi： 1S/C11H13ClN2O/c1-13-9(4-2-6-12)8-14-7-3-5-10(14)11(13)15/h3,5,7-8H,2,4,6H2,1H3
• InChI Key： OJNBITUAZGIYKF-UHFFFAOYSA-N
• SMILES： ClCCCC1=CN2C=CC=C2C(N1C)=O

Computed Properties

• Exact Mass: 224.0716407Da
• Monoisotopic Mass: 224.0716407Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.2Ų

Additional information on 3-(3-Chloropropyl)-2-methylpyrrolo1,2-apyrazin-1(2H)-one

Introduction to 3-(3-Chloropropyl)-2-methylpyrrolo[1,2-apyrazin-1(2H)-one (CAS No. 116212-53-4)

The compound 3-(3-Chloropropyl)-2-methylpyrrolo[1,2-apyrazin-1(2H)-one, identified by its CAS number 116212-53-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrrolopyrazine class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of a chloropropyl side chain and a methyl substituent at the 2-position of the pyrrolopyrazine core introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

Recent studies have highlighted the importance of pyrrolopyrazine derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The structural framework of 3-(3-Chloropropyl)-2-methylpyrrolo[1,2-apyrazin-1(2H)-one has been extensively investigated for its potential in inhibiting key enzymes and receptors involved in inflammatory diseases, cancer, and neurological disorders. The chloropropyl group enhances lipophilicity, facilitating better cell membrane penetration, while the methyl substituent influences electronic distribution, affecting binding affinity to biological targets.

In the context of modern drug design, this compound has garnered attention for its role as a precursor in synthesizing novel bioactive molecules. Researchers have leveraged its structural flexibility to develop analogs with enhanced pharmacokinetic profiles. For instance, modifications to the chloropropyl moiety have led to derivatives with improved solubility and reduced toxicity, aligning with current trends in oncology and immunotherapy.

The synthesis of 3-(3-Chloropropyl)-2-methylpyrrolo[1,2-apyrazin-1(2H)-one involves multi-step organic reactions, including cyclization and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are critical in ensuring that the final product meets the stringent requirements for preclinical and clinical studies.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Preclinical data suggests that derivatives of 3-(3-Chloropropyl)-2-methylpyrrolo[1,2-apyrazin-1(2H)-one exhibit significant anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. This has opened new avenues for treating chronic inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

Furthermore, the compound's mechanism of action has been explored in cancer research. Studies indicate that it can disrupt tumor microenvironments by inhibiting angiogenesis and promoting apoptosis in certain cancer cell lines. The chloropropyl group, in particular, has been found to enhance binding affinity to specific protein targets involved in cancer progression, making it an attractive candidate for further development.

The pharmacological profile of 3-(3-Chloropropyl)-2-methylpyrrolo[1,2-apyrazin-1(2H)-one has also been studied for its potential neuroprotective effects. Emerging research suggests that it may interfere with neurodegenerative pathways associated with Alzheimer's disease and Parkinson's disease by preventing oxidative stress and reducing amyloid-beta aggregation. These findings are particularly promising given the increasing prevalence of neurodegenerative disorders worldwide.

In addition to its therapeutic applications, this compound has shown promise in combination therapies. Its ability to synergize with other drugs enhances treatment efficacy while minimizing side effects. This is particularly relevant in oncology, where combination regimens are often necessary to overcome drug resistance.

The regulatory landscape for 3-(3-Chloropropyl)-2-methylpyrrolo[1,2-apyrazin-1(2H)-one is evolving alongside advancements in drug development technologies. Regulatory agencies are increasingly recognizing the importance of innovative compounds like this one in addressing complex diseases. Clinical trials are underway to evaluate its safety and efficacy in humans, with early results being highly encouraging.

Future directions for research on this compound include exploring its role in precision medicine. By understanding genetic and molecular variations that influence response to therapy, researchers can tailor treatments to individual patients, maximizing benefits while minimizing adverse effects. The versatility of 3-(3-Chloropropyl)-2-methylpyrrolo[1,2-apyrazin-1(2H)-one makes it a valuable tool in this emerging field.

The industrial significance of this compound cannot be overstated. Its synthesis requires expertise in organic chemistry and process optimization, driving innovation in chemical manufacturing technologies. As demand for high-quality pharmaceuticals grows, compounds like 3-(3-Chloropropyl)-2-methylpyrrolo[1,2-apyrazin-1(2H)-one will play a crucial role in meeting global healthcare needs.

In conclusion,3-(3-Chloropropyl)-2-methylpyrrolo[1,2-apyrazin-1(2H)-one (CAS No. 116212-53-4) exemplifies the intersection of cutting-edge chemistry and medicine. Its unique structural features and diverse biological activities make it a promising candidate for treating a range of diseases. As research continues to uncover new therapeutic applications, this compound is poised to make significant contributions to human health.